3,4-Dihydro-1H-isoquinolin-2-yl-(1-methylimidazol-4-yl)methanone

• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-(1-methylimidazol-4-yl)methanone
• InChI: InChI=1S/C14H15N3O/c1-16-9-13(15-10-16)14(18)17-7-6-11-4-2-3-5-12(11)8-17/h2-5,9-10H,6-8H2,1H3
• InChI Key: IPQJRHXUBIRSLA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)C(=O)N2CCC3=CC=CC=C3C2
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

The compound “3,4-Dihydro-1H-isoquinolin-2-yl-(1-methylimidazol-4-yl)methanone” is a complex organic molecule that contains an isoquinoline and an imidazole ring. Isoquinoline is a heterocyclic aromatic organic compound similar to quinoline. Imidazole is an organic compound with the formula C3N2H4. It is a white or colorless solid that is soluble in water, producing a mildly alkaline solution.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the isoquinoline and imidazole rings, followed by various functional group interconversions and coupling reactions. Without specific literature or experimental procedures, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an isoquinoline ring attached to an imidazole ring via a methanone group. The exact structure would depend on the specific locations of these attachments.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the isoquinoline and imidazole rings. Both of these structures have aromatic character and can participate in electrophilic aromatic substitution reactions. The carbonyl group could also be involved in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. It’s likely to be a solid at room temperature, given the presence of multiple aromatic rings. The exact properties, such as melting point, boiling point, solubility, and stability, would need to be determined experimentally.

Safety and Hazards

As with any chemical compound, handling “3,4-Dihydro-1H-isoquinolin-2-yl-(1-methylimidazol-4-yl)methanone” would require appropriate safety precautions. Without specific safety data, it’s generally advisable to avoid inhalation, ingestion, and contact with skin or eyes.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in the context of drug discovery and development.